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Compound of Interest

Compound Name: Buturon

Cat. No.: B166553

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the toxicological data of several phenylurea
herbicides on key aquatic invertebrate species. Due to the limited availability of public data for
Buturon, this document focuses on structurally and functionally similar alternatives: Diuron,
Monolinuron, Metobromuron, and Chlorotoluron. The data presented is essential for
environmental risk assessment and the development of safer agricultural chemicals.

Quantitative Toxicity Data

The following table summarizes the acute and chronic toxicity of selected phenylurea
herbicides to various aquatic invertebrate species. The data is presented as LC50 (lethal
concentration for 50% of the test population) and EC50 (effective concentration causing a
sublethal effect in 50% of the test population) values, providing a clear comparison of their
relative toxicity.
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Experimental Protocols

The toxicological data presented in this guide are typically generated following standardized

experimental protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD). These protocols ensure data quality, reproducibility, and

comparability across different studies and chemicals.

Acute Immobilisation Test for Daphnia sp. (OECD 202)

This test assesses the acute toxicity of a substance to Daphnia magna or other suitable

daphnid species.
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e Test Organisms: Young daphnids (less than 24 hours old) are used for the test.

o Test Substance Preparation: A series of concentrations of the test substance are prepared in
a suitable culture medium. A control group with no test substance is also included.

o Exposure: Daphnids are exposed to the different concentrations of the test substance for a
period of 48 hours.

e Observation: The number of immobile daphnids is recorded at 24 and 48 hours. Immobility is
defined as the inability to swim within 15 seconds after gentle agitation of the test vessel.

o Data Analysis: The EC50 value, the concentration that causes immobilization in 50% of the
daphnids, is calculated using appropriate statistical methods.

Sediment-Water Chironomid Toxicity Test (OECD 218 &
219)

This test evaluates the effects of sediment-bound or waterborne chemicals on the larval
development and survival of the non-biting midge, Chironomus riparius.

o Test System: The test is conducted in vessels containing a sediment layer and overlying
water.

o Test Substance Application: The test substance is either incorporated into the sediment
(spiked sediment test, OECD 218) or introduced into the water phase (spiked water test,
OECD 219).

¢ Test Organisms: First-instar chironomid larvae are introduced into the test vessels.

o Exposure: The larvae are exposed to the test substance for a defined period, typically 10 to
28 days.

o Endpoints: The primary endpoints measured are larval survival and growth (measured as
weight or length). Other endpoints, such as emergence rate of adult midges, can also be
assessed in longer-term studies.

o Data Analysis: The LC50 and EC50 (for growth inhibition) values are determined.
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Visualizing the Experimental Workflow

The following diagram illustrates a generalized workflow for conducting an aquatic invertebrate
toxicity test, from the initial preparation to the final data analysis.
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Caption: Generalized workflow for aquatic invertebrate toxicity testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b166553?utm_src=pdf-custom-synthesis
http://extoxnet.orst.edu/pips/diuron.htm
https://pubmed.ncbi.nlm.nih.gov/9732475/
https://pubmed.ncbi.nlm.nih.gov/9732475/
https://mamagroup.org/documents/DIURONMAMA01142014FINAL.pdf
https://www.rivm.nl/bibliotheek/rapporten/601716009.pdf
https://sitem.herts.ac.uk/aeru/iupac/Reports/464.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/464.htm
http://www.wppdb.com/chlorotoluron_151.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/151.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Chlortoluron
https://www.benchchem.com/product/b166553#validating-the-toxicological-data-of-buturon-on-aquatic-invertebrates
https://www.benchchem.com/product/b166553#validating-the-toxicological-data-of-buturon-on-aquatic-invertebrates
https://www.benchchem.com/product/b166553#validating-the-toxicological-data-of-buturon-on-aquatic-invertebrates
https://www.benchchem.com/product/b166553#validating-the-toxicological-data-of-buturon-on-aquatic-invertebrates
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166553?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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